Cas no 446275-97-4 (4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde
• CAS No: 446275-97-4
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD03425711
• CID: 3061077
• PubChem ID: 2782956
• Update Time: 2025-05-22

4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde
• 4-(2-fluorobenzoyl)-1-methylpyrrole-2-carbaldehyde
• 446275-97-4
• 10T-0265
• CS-0360041
• AKOS000345114
• MFCD03425711

• MDL： MFCD03425711
• Inchi： 1S/C13H10FNO2/c1-15-7-9(6-10(15)8-16)13(17)11-4-2-3-5-12(11)14/h2-8H,1H3
• InChI Key： JJYVVGQWXOTSRS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=C(C=O)N(C)C=1)=O

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Melting Point: 122-123°C

4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde

Research Brief on 4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde (CAS: 446275-97-4)

4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde (CAS: 446275-97-4) is a fluorinated pyrrole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and neurology. The presence of the fluorobenzoyl moiety enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde as a precursor in the synthesis of kinase inhibitors. The study demonstrated that this compound could be efficiently modified to produce derivatives with potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The researchers employed a combination of computational modeling and in vitro assays to validate the binding interactions and efficacy of the synthesized derivatives. Their findings suggest that this compound could serve as a versatile scaffold for the development of next-generation kinase inhibitors.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, focused on the neuroprotective properties of derivatives derived from 4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde. The research team synthesized a series of analogs and evaluated their ability to modulate glutamate receptors, which play a critical role in neurodegenerative diseases such as Alzheimer's and Parkinson's. The results indicated that certain derivatives exhibited significant neuroprotective effects in vitro, highlighting the potential of this compound in addressing unmet medical needs in neurology.

From a synthetic chemistry perspective, 4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde has also been the subject of optimization studies. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for this compound, emphasizing improvements in yield and purity. The authors highlighted the importance of optimizing reaction conditions to facilitate large-scale production, which is essential for advancing preclinical and clinical studies.

In summary, 4-(2-Fluorobenzoyl)-1-methyl-1H-pyrrole-2-carbaldehyde (CAS: 446275-97-4) represents a promising chemical entity with diverse applications in drug discovery and development. Recent research has underscored its potential as a scaffold for kinase inhibitors and neuroprotective agents, while advancements in synthetic methodologies have enhanced its accessibility for further study. Continued exploration of this compound and its derivatives is expected to yield valuable insights and therapeutic candidates in the coming years.